Cas no 1227564-93-3 (3,6-Dihydroxy-2-fluoropyridine)

• Product Name: 3,6-Dihydroxy-2-fluoropyridine
• CAS No: 1227564-93-3
• MF: C₅H₄FNO₂
• MW: 129.089164733887
• CID: 4921207
• Update Time: 2025-10-24

3,6-Dihydroxy-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-dihydroxy-2-fluoropyridine
• 3,6-Dihydroxy-2-fluoropyridine

• Inchi： 1S/C5H4FNO2/c6-5-3(8)1-2-4(9)7-5/h1-2,8H,(H,7,9)
• InChI Key： BFQMSYVMAAYAAC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3

Additional information on 3,6-Dihydroxy-2-fluoropyridine

Research Brief on 3,6-Dihydroxy-2-fluoropyridine (CAS: 1227564-93-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3,6-Dihydroxy-2-fluoropyridine (CAS: 1227564-93-3) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and radiopharmaceuticals. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3,6-Dihydroxy-2-fluoropyridine as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce fluorine atoms into the pyridine ring, enhancing the binding affinity and metabolic stability of the resulting inhibitors. The study reported a significant improvement in pharmacokinetic properties compared to non-fluorinated analogs, suggesting its potential for clinical development.

In another recent investigation, 3,6-Dihydroxy-2-fluoropyridine was employed as a precursor for the development of positron emission tomography (PET) tracers. The fluorine-18 labeled derivative of this compound exhibited high selectivity for tumor-associated antigens, making it a promising candidate for cancer imaging. The study, published in Nuclear Medicine and Biology (2024), highlighted the compound's favorable radiochemical yield and in vivo stability, which are critical for clinical translation.

Further research has explored the role of 3,6-Dihydroxy-2-fluoropyridine in the design of antiviral agents. A 2023 study in Antiviral Research demonstrated that derivatives of this compound exhibited potent inhibitory activity against RNA viruses, including SARS-CoV-2 and influenza. The fluorinated pyridine core was found to enhance the compounds' ability to interfere with viral replication, offering a new avenue for the development of broad-spectrum antiviral therapies.

The synthetic versatility of 3,6-Dihydroxy-2-fluoropyridine has also been leveraged in materials science. A recent publication in ACS Applied Materials & Interfaces (2024) described its use in the fabrication of fluorescent probes for bioimaging. The compound's unique photophysical properties, attributed to the fluorine substitution, enabled the development of probes with high sensitivity and specificity for cellular targets.

In conclusion, 3,6-Dihydroxy-2-fluoropyridine (CAS: 1227564-93-3) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostic imaging, and materials science, underscoring its broad utility. Future research is expected to further explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and immuno-oncology.